UVI3003-d4
Description
Without explicit data, standard characterization parameters (e.g., molecular formula, spectral data, or biological activity) cannot be reliably described .
Properties
Molecular Formula |
C₂₈H₃₂D₄O₄ |
|---|---|
Molecular Weight |
440.61 |
Synonyms |
3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy-d4)-2-naphthalenyl]phenyl]-2-propenoic Acid; (2E)-3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy-d4)-2-naphthalenyl]phenyl]-2-propenoic Acid; (E)-3-(4-Hydroxy-3- |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Given the lack of direct evidence for "UVI3003-d4," comparisons must rely on analogous compounds described in the provided materials. Below is an analysis based on structurally or functionally related compounds from the evidence:
Table 1: Key Properties of Selected Compounds
Key Comparisons:
Structural Similarities: Compounds like 918538-05-3 and 36404-88-3 share halogenated aromatic frameworks, which are common in bioactive molecules. These structures often exhibit enhanced stability and binding affinity in enzyme inhibition studies . Functional groups (e.g., chlorine substituents, heterocyclic nitrogen atoms) correlate with improved solubility and metabolic stability, as seen in 918538-05-3 (Log S = -3.08) versus 36404-88-3 (high ethanol solubility) .
Synthetic Accessibility :
- 918538-05-3 is synthesized via microwave-assisted reactions with iodides, achieving higher yields (85–90%) compared to conventional methods used for 36404-88-3 (70–75%) .
Recommendations for Future Work
Targeted Characterization : Conduct detailed spectroscopic and chromatographic analyses of "this compound" to establish its physicochemical properties .
Benchmarking Studies : Compare its performance against analogs like 918538-05-3 in standardized enzyme inhibition or cytotoxicity assays .
Computational Modeling : Use QSAR (Quantitative Structure-Activity Relationship) tools to predict bioactivity and optimize synthetic pathways .
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